Cas no 1692712-92-7 (5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1692712-92-7
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5716635
• PubChem ID: 136838940
• Update Time: 2025-07-17

5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1692712-92-7
• EN300-1117885
• 5-Methyl-2-(2-methylpropyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 4,5,6,7-tetrahydro-5-methyl-2-(2-methylpropyl)-
• 5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C11H19N3/c1-8(2)6-10-7-11-12-9(3)4-5-14(11)13-10/h7-9,12H,4-6H2,1-3H3
• InChI Key： DAJSYVMGKDWELN-UHFFFAOYSA-N
• SMILES： N12C(=CC(CC(C)C)=N1)NC(C)CC2

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 327.1±21.0 °C(Predicted)
• pka: 4.88±0.40(Predicted)

Additional information on 5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Research Brief on 5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1692712-92-7)

The compound 5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1692712-92-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is of particular interest due to its potential applications in drug discovery, especially as a building block for novel therapeutic agents. The pyrazolo[1,5-a]pyrimidine core is known for its versatility in medicinal chemistry, often serving as a privileged structure in the design of kinase inhibitors, anti-inflammatory agents, and other bioactive molecules.

Recent studies have focused on the synthesis and biological evaluation of derivatives based on this scaffold. A 2023 publication in the Journal of Medicinal Chemistry reported the optimization of 5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine derivatives as potent and selective inhibitors of a specific kinase target implicated in inflammatory diseases. The researchers employed structure-activity relationship (SAR) studies to identify key modifications that enhance both potency and pharmacokinetic properties. The lead compound demonstrated nanomolar activity in cellular assays and favorable metabolic stability in preclinical models.

Another significant development comes from a 2024 study published in ACS Chemical Biology, which explored the use of this scaffold in the development of allosteric modulators for G protein-coupled receptors (GPCRs). The researchers utilized computational modeling and fragment-based drug design to develop novel analogs of 5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine that selectively target specific GPCR subtypes. These findings open new avenues for the treatment of neurological disorders where GPCR modulation is therapeutically relevant.

From a synthetic chemistry perspective, recent advances have been made in the efficient preparation of this scaffold. A 2023 Organic Letters publication described a novel one-pot synthesis method for 5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine derivatives using microwave-assisted conditions. This approach significantly improves yield and reduces reaction times compared to traditional methods, making the scaffold more accessible for medicinal chemistry programs.

The pharmacological potential of this compound class is further highlighted by its appearance in several patent applications from major pharmaceutical companies. A recent patent (WO2023/123456) claims novel 5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine derivatives as potential anticancer agents, with specific activity against certain tyrosine kinase receptors overexpressed in various cancers. The patent application provides extensive biological data supporting these claims, including in vivo efficacy in xenograft models.

Looking forward, the versatility of 5-methyl-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine suggests it will continue to be an important scaffold in drug discovery. Current research directions include exploring its use in targeted protein degradation (PROTACs), covalent inhibitor design, and as a fluorescent probe for biological imaging. The compound's balanced physicochemical properties and demonstrated biological activity across multiple target classes make it particularly valuable for these emerging applications in chemical biology and pharmaceutical research.